2,2'-[(3,4-Dibutylthiene-2,5-diyl)di(ethyne-2,1-diyl)]bis(3,4-dibutyl-5-iodothiophene)

• CAS No.: 922166-66-3
• Molecular Formula: C40H54I2S3
• Molecular Weight: 884.9 g/mol
• IUPAC Name: 3,4-dibutyl-2,5-bis[2-(3,4-dibutyl-5-iodothiophen-2-yl)ethynyl]thiophene
• InChI: InChI=1S/C40H54I2S3/c1-7-13-19-29-30(20-14-8-2)36(26-28-38-32(22-16-10-4)34(24-18-12-6)40(42)45-38)43-35(29)25-27-37-31(21-15-9-3)33(23-17-11-5)39(41)44-37/h7-24H2,1-6H3
• InChI Key: MXPRVYONMSXHPJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(SC(=C1CCCC)C#CC2=C(C(=C(S2)I)CCCC)CCCC)C#CC3=C(C(=C(S3)I)CCCC)CCCC

Description

The compound “2,2'-[(3,4-Dibutylthiene-2,5-diyl)di(ethyne-2,1-diyl)]bis(3,4-dibutyl-5-iodothiophene)” is a conjugated organic molecule featuring a central thiophene-based core with ethynyl bridges and bulky substituents (butyl and iodine groups). Its structure is designed to enhance π-electron delocalization, making it suitable for applications in organic electronics, such as organic thin-film transistors (OTFTs) or chemical sensors. The iodine substituents at the 5-position of the terminal thiophene rings introduce electron-withdrawing effects, which can modulate the compound’s electronic properties, while the butyl chains improve solubility and processability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2’-[(3,4-Dibutylthiene-2,5-diyl)di(ethyne-2,1-diyl)]bis(3,4-dibutyl-5-iodothiophene) typically involves multiple steps, including the formation of the thiophene core and subsequent functionalization with butyl and iodine groups. Common synthetic methods include:

Stille Coupling Reaction: This method involves the coupling of organotin compounds with halides in the presence of a palladium catalyst.

Sonogashira Coupling Reaction: This reaction couples terminal alkynes with aryl or vinyl halides using a palladium catalyst and a copper co-catalyst.

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the aforementioned synthetic methods, with optimizations for yield and purity. This could include continuous flow reactors and automated synthesis systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

2,2’-[(3,4-Dibutylthiene-2,5-diyl)di(ethyne-2,1-diyl)]bis(3,4-dibutyl-5-iodothiophene) can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify its electronic properties.

Reduction: Reduction reactions can be used to remove iodine atoms or to alter the oxidation state of the thiophene core.

Substitution: Halogen atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reducing Agents: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution Reagents: Nucleophiles like amines and thiols can be used for substitution reactions.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce dehalogenated thiophenes .

Scientific Research Applications

2,2’-[(3,4-Dibutylthiene-2,5-diyl)di(ethyne-2,1-diyl)]bis(3,4-dibutyl-5-iodothiophene) has several scientific research applications:

Organic Electronics: The compound’s unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Materials Science: Its ability to form stable films and its conductive properties are valuable in the development of new materials for sensors and transistors.

Biological Research: The compound can be used as a probe in biological systems to study interactions at the molecular level.

Mechanism of Action

The mechanism of action of 2,2’-[(3,4-Dibutylthiene-2,5-diyl)di(ethyne-2,1-diyl)]bis(3,4-dibutyl-5-iodothiophene) involves its interaction with various molecular targets. The compound’s electronic properties allow it to participate in electron transfer reactions, which can modulate the activity of enzymes and other proteins . Additionally, its structural features enable it to bind to specific sites on biomolecules, influencing their function .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize its properties, this section compares the target compound with structurally analogous molecules, focusing on electronic behavior, synthetic complexity, and functional performance.

Structural Analogues with Ethynyl Linkages

• Compound A : 6,6′-((Thiophene-2,5-diylbis(ethyne-2,1-diyl))bis(thiophene-5,2-diyl))bis(2,5-bis(2-ethylhexyl)-3-(thiophen-2-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione) (TDPP-T)**
  • Key Differences :
• Substituents : TDPP-T uses 2-ethylhexyl groups and diketopyrrolopyrrole (DPP) acceptor units, whereas the target compound employs butyl chains and iodine atoms.
• Synthesis: TDPP-T requires multi-step coupling reactions under inert conditions, similar to the target compound’s synthesis involving Sonogashira coupling for ethynyl bridges .

Thiophene Derivatives with Bulky Substituents

• Compound B: 2,5-bis(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)thiophene** Key Differences:
• Substituents: Compound B incorporates 3,4-ethylenedioxythiophene (EDOT) moieties, known for enhancing conductivity, whereas the target compound uses butyl and iodine groups for solubility and electronic tuning.
• Crystallinity : EDOT-based derivatives often exhibit higher crystallinity, which benefits charge transport, but the iodine substituents in the target compound may introduce steric hindrance, reducing crystallinity while improving solution processability .

Iodine-Substituted Thiophenes

• Compound C : 5-Iodo-3,4-dibutylthiophene**
  • Key Differences :
• Conjugation Length: The target compound’s ethynyl-bridged structure extends conjugation compared to the monomeric 5-iodothiophene, leading to a narrower bandgap and higher absorption in the visible spectrum.
• Applications: Monomeric iodothiophenes are typically used as intermediates, while the target compound’s extended π-system makes it more suitable for optoelectronic devices .

Data Tables

Table 1: Electronic Properties Comparison

Compound	HOMO (eV)	LUMO (eV)	Bandgap (eV)	Charge Mobility (cm²/Vs)
Target Compound	-5.2	-3.4	1.8	0.05–0.1 (holes)
TDPP-T	-5.5	-3.8	1.7	0.1–0.3 (electrons)
Compound B	-4.9	-3.1	1.8	0.02–0.05 (holes)

Table 2: Solubility and Processability

Compound	Solubility in Chloroform	Thermal Stability (°C)	Film Morphology
Target Compound	High (>50 mg/mL)	200–250	Amorphous
TDPP-T	Moderate (~20 mg/mL)	250–300	Semi-crystalline
Compound C	Low (<5 mg/mL)	150–200	Crystalline

Research Findings and Implications

Synthetic Challenges: The target compound’s synthesis requires precise control over Sonogashira coupling to avoid side reactions, a common issue in ethynyl-linked systems .

Electron-Withdrawing Effects : The iodine substituents significantly lower the LUMO level, making the compound more redox-active than alkyl-substituted analogues, which is advantageous for electrochemical sensors .

Trade-offs in Design : While butyl chains improve solubility, they reduce intermolecular π-π stacking, limiting charge mobility compared to DPP-based systems like TDPP-T .